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Compound of Interest

Compound Name: JH295 hydrate

Cat. No.: B8118179

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of JH295 Hydrate

This document provides crucial procedural guidance for the safe handling, operation, and
disposal of JH295 hydrate, a potent and irreversible Nek2 kinase inhibitor intended for
research use only. Given the nature of this compound, adherence to stringent safety protocols
Is paramount to ensure personnel safety and mitigate environmental contamination. The
following information is a synthesis of best practices for handling potent chemical compounds
and should be supplemented by a thorough review of the official Safety Data Sheet (SDS) and
your institution's specific safety protocols.

Quantitative Data Summary
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Property Value Reference

CAS Number 2714087-26-8 --INVALID-LINK--
Molecular Formula C1sH18N4Os (as hydrate) Inferred from non-hydrate
Molecular Weight 338.36 g/mol (as hydrate) Inferred from non-hydrate
Form Solid --INVALID-LINK--

Store at -20°C as a solid.

Solutions should be prepared
--INVALID-LINK--[1], --

Storage fresh and used promptly as the
_ , INVALID-LINK--
compound is unstable in
solution.
Solubility Soluble in DMSO. --INVALID-LINK--[2]

Operational Plan: Step-by-Step Handling
Procedures

I. Engineering Controls and Personal Protective Equipment (PPE)

Due to the potent nature of JH295 hydrate, all handling procedures must be conducted in a
designated area with appropriate engineering controls to minimize exposure.

¢ Primary Engineering Control: A certified chemical fume hood is mandatory for all
manipulations of solid JH295 hydrate and its solutions.

o Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required at all
times when handling this compound.

o

Eye Protection: Chemical safety goggles with side shields are essential.

[¢]

Hand Protection: Double gloving with nitrile gloves is recommended. Gloves should be
changed immediately upon any sign of contamination.

[¢]

Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn.
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o Respiratory Protection: For procedures with a high risk of aerosolization, a properly fitted
respirator may be necessary, as determined by a risk assessment.

[I. Experimental Workflow
e Preparation:

o Before handling, ensure that the chemical fume hood is functioning correctly and that all
necessary PPE is donned.

o Prepare a designated workspace within the fume hood by lining it with absorbent,
disposable bench paper.

o Have all necessary equipment and reagents, including a dedicated waste container, within
the fume hood before starting.

e Weighing and Solution Preparation:

o Weigh the solid JH295 hydrate within the chemical fume hood. Use a microbalance with a
draft shield to minimize air currents.

o To prepare solutions, add the solvent (e.g., DMSO) to the vial containing the pre-weighed
solid. Cap the vial securely and mix gently until dissolved. As the compound is unstable in
solution, prepare only the amount needed for immediate use.[1]

o Experimental Use:

o Conduct all experimental procedures involving JH295 hydrate within the chemical fume
hood.

o Avoid direct contact with the solid compound and its solutions. Use appropriate tools (e.g.,
spatulas, pipettes) for all transfers.

o Post-Experiment Decontamination:

o Upon completion of the experiment, decontaminate all surfaces and non-disposable
equipment that may have come into contact with JH295 hydrate. A common procedure is
to wipe surfaces with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.
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o Dispose of all cleaning materials as hazardous waste.

Disposal Plan: Step-by-Step Procedures

The disposal of JH295 hydrate and any associated waste must be handled with extreme care
to prevent environmental contamination and ensure compliance with local and federal
regulations.

+ Waste Segregation:

o At the point of generation, segregate all waste contaminated with JH295 hydrate from
other laboratory waste streams. This includes:

» Unused or expired solid JH295 hydrate.

» Solutions containing JH295 hydrate.

» Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).
» Waste Containment:

o Solid Waste: Place all contaminated solid waste into a designated, robust, and sealable
hazardous waste container.

o Liquid Waste: Collect all solutions containing JH295 hydrate in a dedicated, leak-proof,
and shatter-resistant container. Keep the container closed when not in use.

o Waste Labeling:

o Clearly label all hazardous waste containers with "Hazardous Waste" and the full chemical
name, "JH295 hydrate".

o Include the approximate concentration and quantity of the waste.
o Indicate the date of waste generation.

o Storage of Hazardous Waste:
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o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

o Ensure that incompatible waste types are segregated.

» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not, under any circumstances, dispose of JH295 hydrate down the drain or in the
regular trash.

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for JH295 Hydrate
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Caption: Workflow for the safe handling and disposal of JH295 hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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JH295 Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-jh295-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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